2-[(4-Fluorobenzyl)amino]nicotinonitrile

• IUPAC Name: 2-[(4-fluorophenyl)methylamino]pyridine-3-carbonitrile
• InChI: InChI=1S/C13H10FN3/c14-12-5-3-10(4-6-12)9-17-13-11(8-15)2-1-7-16-13/h1-7H,9H2,(H,16,17)
• InChI Key: QNCLYUZPZYWWRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NCC2=CC=C(C=C2)F)C#N
• Molecular Formula: C13H10FN3
• DSSTOX Substance ID: DTXSID101236566
• Molecular Weight: 227.24 g/mol
• CAS RN: 854382-09-5

Description

“2-[(4-Fluorobenzyl)amino]nicotinonitrile” is a biochemical used for proteomics research. Its molecular formula is C13H10FN3 and it has a molecular weight of 227.24.

Physical And Chemical Properties Analysis

The predicted density of “2-[(4-Fluorobenzyl)amino]nicotinonitrile” is 1.24±0.1 g/cm3 and its predicted boiling point is 392.8±37.0 °C.

Scientific Research Applications

Chemical Synthesis and Pharmacological Potential

• A study by Al-Hazmy et al. (2022) describes the synthesis of coumarin derivatives, including compounds related to 2-[(4-Fluorobenzyl)amino]nicotinonitrile. These derivatives displayed significant antioxidant activities and good anti-inflammatory activity. The cytotoxic activity of these compounds was evaluated against colon carcinoma and hepatocellular carcinoma cell lines, with some showing moderate to good cytotoxic activity.
• In a study by Chan and Rosowsky (2005), a key step in the synthesis of the lipophilic antifolate piritrexim involved a compound structurally similar to 2-[(4-Fluorobenzyl)amino]nicotinonitrile. This highlights its utility in complex pharmaceutical syntheses.

Biological Evaluation and Potential Inhibitory Activities

• Challa et al. (2021) Challa et al. (2021) researched 2-amino nicotinonitrile derivatives for their potential as SIRT1 inhibitors. The study identified certain derivatives as potent inhibitors, suggesting the possible biological significance of 2-[(4-Fluorobenzyl)amino]nicotinonitrile in targeting specific enzymes.

Antimicrobial and Antifungal Applications

• Behalo (2008) Behalo (2008) synthesized 2-Amino-(6-phenoxathiin-2-yl)-4-phenyl-nicotinonitrile and evaluated its antibacterial and antifungal activities. This suggests the potential of related compounds like 2-[(4-Fluorobenzyl)amino]nicotinonitrile in antimicrobial applications.

Corrosion Inhibition and Material Science

• Singh et al. (2016) Singh et al. (2016) investigated the corrosion inhibition effect of nicotinonitriles, including structures similar to 2-[(4-Fluorobenzyl)amino]nicotinonitrile, for mild steel in hydrochloric acid. This highlights its potential application in material science and corrosion prevention.

Synthesis routes and methods

Procedure details

To a stirred suspension of 2-chloro-nicotinonitrile (Aldrich, 3.30 g, 23.82 mmol) in 2-propanol (30 ml) was added 4-fluoro-benzylamine (3.00 ml, 26.25 mmol) and N,N-diisopropylethylamine (8.30 ml, 47.65 mmol). The reaction mixture was heated to 80° C. for 24 hours. More 4-fluoro-benzylamine (0.55 ml, 4.81 mmol) was added and stirring was continued at 80° C. for another 24 hours. The reaction mixture was cooled to room temperature and the precipitated material was isolated by filtration and washed with 2-propanol. Residual 2-propanol was removed in vacuo affording the title compound (3.04 g) as a white crystalline material. 1H-NMR (DMSO-d6) δ 8.23-8.25 (m, 1H), 7.91 (dd, 1H), 7.73 (t, 1H), 7.34-7.38 (m, 2H), 7.08-7.14 (m, 2H), 6.63-6.67 (m, 1H), 4.57 (d, 2H).